Cas no 959240-66-5 (4-Bromo-2-(N,N-diethylamino)pyrimidine)

• Product Name: 4-Bromo-2-(N,N-diethylamino)pyrimidine
• CAS No: 959240-66-5
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 6814465
• PubChem ID: 45787779
• Update Time: 2025-02-14

4-Bromo-2-(N,N-diethylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-N,N-DIETHYLPYRIMIDIN-2-AMINE
• 959240-66-5
• 4-BROMO-2-(N,N-DIETHYLAMINO)PYRIMIDINE
• AB54360
• AKOS015945726
• 4-Bromo-2-(N,N-diethylamino)pyrimidine

• Inchi： 1S/C8H12BrN3/c1-3-12(4-2)8-10-6-5-7(9)11-8/h5-6H,3-4H2,1-2H3
• InChI Key： MVADBHRRQIDDDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 229.02146Da
• Monoisotopic Mass: 229.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29Ų